Cas no 2138144-23-5 (2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide)

2-(2-Amino-1H-imidazol-1-yl)-N,N-diethylacetamide is a specialized organic compound featuring an imidazole core functionalized with an amino group and an acetamide side chain. Its molecular structure, incorporating both imidazole and diethylamide moieties, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of the amino group enhances reactivity, facilitating further derivatization, while the diethylacetamide component contributes to solubility and stability in various reaction conditions. This compound is particularly valuable in the development of bioactive molecules, offering precise control over molecular interactions. Its well-defined chemical properties ensure reproducibility in synthetic applications, making it a reliable choice for research and industrial processes.
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide structure
2138144-23-5 structure
Product Name:2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
CAS No:2138144-23-5
MF:C9H16N4O
MW:196.249541282654
CID:5848837
PubChem ID:165855770
Update Time:2025-10-06

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
    • EN300-1110006
    • 2138144-23-5
    • Inchi: 1S/C9H16N4O/c1-3-12(4-2)8(14)7-13-6-5-11-9(13)10/h5-6H,3-4,7H2,1-2H3,(H2,10,11)
    • InChI Key: HMFBMPQFDNNCFW-UHFFFAOYSA-N
    • SMILES: O=C(CN1C=CN=C1N)N(CC)CC

Computed Properties

  • Exact Mass: 196.13241115g/mol
  • Monoisotopic Mass: 196.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 64.2Ų

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1110006-0.05g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1110006-0.1g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1110006-0.25g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1110006-0.5g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1110006-1.0g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5
1g
$1057.0 2023-06-10
Enamine
EN300-1110006-2.5g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1110006-5.0g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5
5g
$3065.0 2023-06-10
Enamine
EN300-1110006-10.0g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5
10g
$4545.0 2023-06-10
Enamine
EN300-1110006-1g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
1g
$770.0 2023-10-27
Enamine
EN300-1110006-5g
2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide
2138144-23-5 95%
5g
$2235.0 2023-10-27

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide Related Literature

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide

Introduction to 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide (CAS No. 2138144-23-5)

2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide, with the CAS number 2138144-23-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of imidazole derivatives and is characterized by its unique structural features, which include an imidazole ring and diethylamino functionalities. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide can be represented as follows: C9H15N3O. The imidazole ring, a five-membered heterocyclic compound, is a common motif in many biologically active molecules, including histamine and several antifungal agents. The presence of the amino group and the diethylamino substituents on the acetamide moiety further enhances its solubility and bioavailability, making it a promising candidate for drug development.

Recent research has focused on the pharmacological properties of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide. Studies have shown that this compound exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes, leading to cell death. This makes it a valuable lead compound for the development of new antifungal agents, particularly in light of the increasing prevalence of drug-resistant fungal infections.

In addition to its antifungal properties, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has been optimized using various methodologies. One common approach involves the reaction of 2-aminoimidazole with diethylamine and acetyl chloride under controlled conditions. The yield and purity of the final product can be significantly improved by optimizing reaction parameters such as temperature, solvent choice, and reaction time. High-performance liquid chromatography (HPLC) is often used to analyze the purity and structural integrity of the synthesized compound.

The safety profile of 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2-(2-amino-1H-imidazol-1-yl)-N,N-diethylacetamide (CAS No. 2138144-23-5) is a promising compound with diverse biological activities, including antifungal and anti-inflammatory properties. Its unique chemical structure and favorable pharmacological profile make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent